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Compound of Interest

Compound Name: Tris(3-fluorophenyl)phosphine

Cat. No.: B1295276 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

Tris(3-fluorophenyl)phosphine, a common reagent in organic synthesis, requires careful

management at the end of its lifecycle. This guide provides essential, step-by-step procedures

for its safe disposal, aligned with established safety protocols.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Tris(3-
fluorophenyl)phosphine with appropriate personal protective equipment (PPE). This

compound is classified as hazardous, with the potential to cause skin, eye, and respiratory

irritation.[1][2] Ingestion and inhalation are also harmful.[1]

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side-shields or goggles.[3]

Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a NIOSH-

approved respirator is recommended.

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1]
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Step-by-Step Disposal Protocol
The disposal of Tris(3-fluorophenyl)phosphine and its containers must adhere to local, state,

and federal regulations.[1] It is classified as hazardous waste and requires disposal at an

approved waste treatment facility.[1][2]

Waste Collection:

Collect waste Tris(3-fluorophenyl)phosphine in a designated, properly labeled, and

sealed container. The container should be kept in a cool, dry, and well-ventilated area.[1]

[2]

For spills, carefully sweep up the solid material, avoiding the generation of dust.[1][3]

Place the collected material into a suitable container for disposal.

Container Disposal:

Empty containers should be treated as hazardous waste and sent to a special waste

collection point.[1][2] Do not reuse empty containers.

Documentation and Labeling:

Ensure all waste containers are clearly labeled with the chemical name and associated

hazards.

Maintain accurate records of the waste generated for regulatory compliance.

Engage a Licensed Waste Disposal Service:

Contact a licensed hazardous waste disposal company to arrange for the collection and

disposal of the chemical waste. Ensure the company is certified to handle this type of

material.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of Tris(3-
fluorophenyl)phosphine are summarized in the table below.
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Property Value

CAS Number 23039-94-3

Molecular Formula C18H12F3P

Molecular Weight 316.26 g/mol

Appearance White to yellow solid

Purity 97%

Storage Temperature Refrigerator

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Tris(3-
fluorophenyl)phosphine.
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Caption: Logical workflow for the safe disposal of Tris(3-fluorophenyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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